Cas no 101064-48-6 (Microcystin YR (9CI))

• Product name: Microcystin YR (9CI)
• CAS No: 101064-48-6
• MF: C₅₂H₇₂N₁₀O₁₃
• MW: 1045.18728
• CID: 175132
• PubChem ID: 6437088

Microcystin YR (9CI) Chemical and Physical Properties

Names and Identifiers

• Microcystin YR (9CI)
• Microcystin YR
• Microcystin YR from Microcystis aeruginosa
• Microcystin-YR solution
• Cyanoginosin-yr
• Cyanoginosin yr
• Cyanoginosin la, 3-tyrosyl-5-arginine-
• Cyanoginosin la, 3-L-tyrosyl-5-L-arginine
• Cyanoginosin la, 3-L-tyrosine-5-L-arginine
• Q27259546
• BDBM50542676
• C19997
• 1ST001280-10M
• CYCLO(2,3-DIDEHYDRO-N-METHYLALANYL-D-ALANYL-L-TYROSYL-(3S)-3-METHYL-D-.BETA.-ASPARTYL-L-ARGINYL-(2S,3S,4E,6E,8S,9S)-3-AMINO-9-METHOXY-2,6,8-TRIMETHYL-10-PHENYL-4,6-DECADIENOYL-D-.GAMMA.-GLUTAMYL)
• MC-YR
• CYANOGINOSIN LA, 3-L-TYROSINE-5-L-ARGININE-
• 101064-48-6
• Cyclo[2,3-didehydro-N-methylalanyl-D-alanyl-L-tyrosyl-(3S)-3-methyl-D-.beta.-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-3-amino-9-methoxy-2,6,8-trimethyl-10-phenyl-4,6-decadienoyl-D-.gamma.-glutamyl]
• (5R,8S,11R,12S,15S,18S,19S,22R)-15-(3-Carbamimidamidopropyl)-8-[(4-hydroxyphenyl)methyl]-18-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dien-1-yl]-1,5,12,19-tetramethyl-2-methylidene-3,6,9,13,16,20,25-heptaoxo-1,4,7,10,14,17,21-heptaazacyclopentacosane-11,22-dicarboxylic acid
• (5R,8S,11R,12S,15S,18S,19S,22R)-15-[3-(diaminomethylideneamino)propyl]-8-[(4-hydroxyphenyl)methyl]-18-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dienyl]-1,5,12,19-tetramethyl-2-methylidene-3,6,9,13,16,20,25-heptaoxo-1,4,7,10,14,17,21-heptazacyclopentacosane-11,22-dicarboxylic acid
• Microcystin YR Solution in Methanol, 10ug/mL
• 4G08121T5U
• N-METHYLCYCLO(DHA-D-ALA-L-TYR-((3S)-3-METHYL-D-BETAASP-)-L-ARG-((2S,3S)-2-METHYL-3-((1E,3E,5S,6S)-3,5-DIMETHYL-6-METHOXY-7-PHENYLHEPTA-1,3-DIENE-1-YL)-BETAALA-)-D-GAMMAGLU-)
• Microcystin-YR
• MCYR
• UNII-4G08121T5U
• DTXSID00880086
• CYCLO(2,3-DIDEHYDRO-N-METHYLALANYL-D-ALANYL-L-TYROSYL-ERYTHRO-3-METHYL-D-.BETA.-ASPARTYL-L-ARGINYL-(2S,3S,4E,6E,8S,9S)-4,5,6,7-TETRADEHYDRO-9-METHOXY-2,6,8-TRIMETHYL-10-PHENYL-3-AMINODECANOYL-D-.GAMMA.-GLUTAMYL)
• CHEMBL4633668
• OWHASZQTEFAUJC-GJRPNUFSSA-N

• Inchi： InChI=1S/C52H72N10O13/c1-28(25-29(2)41(75-8)27-34-13-10-9-11-14-34)16-21-37-30(3)44(65)59-39(50(71)72)22-23-42(64)62(7)33(6)47(68)56-32(5)46(67)60-40(26-35-17-19-36(63)20-18-35)49(70)61-43(51(73)74)31(4)45(66)58-38(48(69)57-37)15-12-24-55-52(53)54/h9-11,13-14,16-21,25,29-32,37-41,43,63H,6,12,15,22-24,26-27H2,1-5,7-8H3,(H,56,68)(H,57,69)(H,58,66)(H,59,65)(H,60,67)(H,61,70)(H,71,72)(H,73,74)(H4,53,54,55)/b21-16+,28-25+/t29-,30-,31-,32+,37-,38-,39+,40-,41-,43+/m0/s1
• InChI Key： OWHASZQTEFAUJC-GJRPNUFSSA-N
• SMILES： N/C(=N/CCC[C@@H]1NC(=O)[C@@H](C)[C@H](C(=O)O)NC(=O)[C@H](CC2C=CC(O)=CC=2)NC(=O)[C@@H](C)NC(=O)C(=C)N(C)C(=O)CC[C@H](C(=O)O)NC(=O)[C@@H](C)[C@H](/C=C/C(=C/[C@@H]([C@H](CC2C=CC=CC=2)OC)C)/C)NC1=O)/N

Computed Properties

• Exact Mass: 1044.53000
• Monoisotopic Mass: 1044.528032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 75
• Rotatable Bond Count: 15
• Complexity: 2110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 363
• Tautomer Count: 1001
• Surface Charge: 0
• XLogP3: 2.2

Experimental Properties

• Color/Form: White powder
• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: 11 °C
• Refractive Index: 1.615
• Solubility: methanol: 2  mg/mL (further dilute to 10% (v/v) methanol)
• PSA: 360.87000
• LogP: 3.83190

Microcystin YR (9CI) Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26/27/28-36/37/38-43-39/23/24/25-23/24/25-11
• Safety Instruction： S26; S36/37/39; S45; S36/37; S16
• RTECS：000000030272
• Hazardous Material Identification：
• Risk Phrases：R26/27/28
• Storage Condition：−20°C
• Safety Term：S26-36/37/39-45-36/37-16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides